Cas no 1111108-60-1 (5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-60-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD11876861
• CID: 2606686
• PubChem ID: 39781837
• Update Time: 2025-05-24

5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one
• 5-(2,3-Dimethylphenyl)-2-hydroxypyrimidine, 95%
• DTXSID20653815
• 5-(2,3-DIMETHYLPHENYL)-2-HYDROXYPYRIMIDINE
• 1111108-60-1
• 5-(2,3-Dimethylphenyl)pyrimidin-2(1H)-one
• 5-(2,3-Dimethylphenyl)pyrimidin-2-ol
• 5-(2,3-dimethylphenyl)-2(1H)-pyrimidinone
• MFCD11876861

• MDL： MFCD11876861
• Inchi： 1S/C12H12N2O/c1-8-4-3-5-11(9(8)2)10-6-13-12(15)14-7-10/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： AWKBFLSZEOVZSV-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one

Comprehensive Overview of 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one (CAS No. 1111108-60-1): Properties, Applications, and Industry Insights

5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one (CAS No. 1111108-60-1) is a specialized organic compound belonging to the pyrimidinone class, which has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a dimethylphenyl substituent, contributing to its unique physicochemical properties and reactivity. The compound's structural versatility makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in drug discovery pipelines targeting inflammation and metabolic disorders.

Recent advancements in medicinal chemistry have highlighted the potential of pyrimidinone derivatives as kinase inhibitors and enzyme modulators. Researchers are particularly interested in how the 2,3-dimethylphenyl moiety influences the compound's binding affinity to biological targets. Computational studies using molecular docking simulations suggest this derivative may exhibit improved metabolic stability compared to analogous structures, addressing a common challenge in small-molecule drug development.

From a synthetic chemistry perspective, 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one serves as a crucial building block for constructing more complex molecular architectures. Its hydrogen-bond donor/acceptor capabilities make it particularly useful in designing compounds with specific pharmacophore features. The compound's logP value and solubility profile have been extensively studied to optimize its application in formulation development.

In material science applications, this pyrimidinone derivative has shown promise as a precursor for organic electronic materials. Its conjugated system and ability to form stable crystalline structures make it interesting for optoelectronic device research. Recent patents have disclosed its incorporation into OLED materials, where its electron-transport properties may enhance device efficiency.

Analytical characterization of CAS 1111108-60-1 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and provide detailed structural information crucial for quality control in industrial applications. Stability studies under various storage conditions have demonstrated its robustness, making it suitable for long-term research projects.

The global market for fine chemical intermediates like 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one continues to expand, driven by growing demand in custom synthesis and contract research organizations. Suppliers are increasingly focusing on green chemistry approaches for its production, implementing catalytic processes that reduce waste and improve atom economy. These developments align with the pharmaceutical industry's push toward more sustainable manufacturing practices.

For researchers investigating structure-activity relationships (SAR), this compound offers valuable insights into how aryl substitutions affect biological activity. Published studies comparing it with related pyrimidinone analogs reveal interesting trends in bioavailability and target selectivity. These findings are particularly relevant for projects exploring personalized medicine approaches and precision therapeutics.

Safety assessments of 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one indicate it requires standard laboratory precautions typical for organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling. The compound's SDS documentation provides detailed guidance on risk mitigation strategies and emergency procedures.

Future research directions for this compound may explore its potential in combinatorial chemistry libraries and high-throughput screening platforms. The growing interest in fragment-based drug discovery makes this molecular scaffold particularly attractive for generating diverse lead compounds. Additionally, its application in bioconjugation chemistry could open new possibilities in targeted drug delivery systems.

For procurement specialists, understanding the supply chain dynamics of CAS 1111108-60-1 is essential. The compound is typically available in research quantities from specialized chemical suppliers, with lead times varying based on synthesis complexity. Quality assurance certificates including COA documentation and stability data should be requested to ensure material suitability for specific applications.

In academic settings, 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one serves as an excellent case study for teaching advanced concepts in heterocyclic chemistry and retrosynthetic analysis. Its synthesis demonstrates important name reactions and protection/deprotection strategies commonly employed in complex molecule construction. Several universities have incorporated this compound into their advanced organic chemistry laboratory curricula.

The intellectual property landscape surrounding this compound includes numerous patents covering its synthetic methods and therapeutic applications. Researchers should conduct thorough patent searches before developing new applications to avoid infringement issues. Recent filings suggest growing interest in its use as a core structure for allosteric modulators of various biological targets.

From an environmental perspective, 5-(2,3-dimethylphenyl)-1H-pyrimidin-2-one has been evaluated for biodegradability and ecotoxicity as part of regulatory compliance assessments. Proper waste disposal procedures should be followed according to local regulations, with particular attention to organic solvent management during laboratory use.

Emerging analytical techniques such as cryo-EM and microED may provide new structural insights into how this compound interacts with biological macromolecules. These advanced methods could reveal previously unobserved binding modes or conformational changes in target proteins, potentially leading to novel therapeutic applications.